molecular formula C16H13NO2 B8636884 (3-Phenoxybenzoyl)amino-2-propyne

(3-Phenoxybenzoyl)amino-2-propyne

Cat. No. B8636884
M. Wt: 251.28 g/mol
InChI Key: ANCLJIYEUQQUIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Phenoxybenzoyl)amino-2-propyne is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Phenoxybenzoyl)amino-2-propyne suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Phenoxybenzoyl)amino-2-propyne including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C16H13NO2

Molecular Weight

251.28 g/mol

IUPAC Name

3-phenoxy-N-prop-2-ynylbenzamide

InChI

InChI=1S/C16H13NO2/c1-2-11-17-16(18)13-7-6-10-15(12-13)19-14-8-4-3-5-9-14/h1,3-10,12H,11H2,(H,17,18)

InChI Key

ANCLJIYEUQQUIX-UHFFFAOYSA-N

Canonical SMILES

C#CCNC(=O)C1=CC(=CC=C1)OC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a dichloromethane (25 mL) solution of amino-2-propyne (0.96 g, 17.43 mmol) and triethylamine (3.33 mL, 23.7 mmol) at 0° C. was added 3-phenoxybenzoyl chloride (3.68 g, 15.8 mmol) in dichloromethane (25 mL) in a dropwise fashion. The reaction was stirred for 1 h after removing the cooling bath and partitioned between dichloromethane and 10% aqueous HCl. The layers were separated and the aqueous layer was extracted with dichloromethane (2×). The combined organic layers were washed (1×, saturated sodium bicarbonate; 1×, brine), dried (MgSO4), and concentrated under vacuum to give a golden oil. Recrystallization with ehter ethyl acetate provided the title compound as a colorless solid (2.95 g, 74%).
Quantity
0.96 g
Type
reactant
Reaction Step One
Quantity
3.33 mL
Type
reactant
Reaction Step One
Quantity
3.68 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Yield
74%

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